Cas no 1352515-69-5 (4-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine)

• Product Name: 4-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine
• CAS No: 1352515-69-5
• MF: C₁₄H₂₁N₃
• MW: 231.336642980576
• CID: 5188841
• Update Time: 2025-10-21

4-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine
• Pyridine, 4-methyl-2-(1-pyrrolidinyl)-5-(2-pyrrolidinyl)-

• Inchi： 1S/C14H21N3/c1-11-9-14(17-7-2-3-8-17)16-10-12(11)13-5-4-6-15-13/h9-10,13,15H,2-8H2,1H3
• InChI Key： ULHCFVWKBACDOC-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NC=C(C2CCCN2)C(C)=C1

Additional information on 4-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine

Professional Introduction to Compound with CAS No. 1352515-69-5 and Product Name: 4-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine

The compound with CAS No. 1352515-69-5 and the product name 4-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of this compound incorporates multiple heterocyclic rings, which contribute to its complex pharmacophoric properties and make it a promising candidate for further investigation.

In recent years, the exploration of nitrogen-containing heterocycles has been a focal point in medicinal chemistry, driven by their diverse biological activities and synthetic accessibility. The presence of pyrrolidine and pyridine moieties in 4-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine suggests a rich chemical space for interaction with biological targets. Specifically, the dual incorporation of pyrrolidine units enhances the compound's potential to modulate enzyme activity and receptor binding, which are critical for developing novel therapeutic agents.

Recent studies have highlighted the importance of 4-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine in the context of inhibiting key enzymes involved in inflammatory pathways. Researchers have observed that this compound exhibits notable activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. The structural features of this molecule, particularly the methyl group at position 4 and the pyrrolidine rings, appear to contribute to its inhibitory effects by stabilizing the enzyme-substrate complex.

The synthesis of 4-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and intramolecular cyclization, have been employed to construct the desired framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for modifications that can fine-tune the biological activity of the compound.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 4-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yl-pyridine with biological targets. These studies have revealed that the compound can form stable hydrogen bonds and hydrophobic interactions with key residues in target proteins, suggesting a strong binding affinity. This information is crucial for designing derivatives with improved pharmacokinetic properties and reduced side effects.

The pharmacological profile of 4-Methyl-5-pyrrolidin-2-yl-2-pyrrolidin-1-yloxyldine pyridine has been evaluated through in vitro assays that measure its interaction with various enzymes and receptors. Preliminary results indicate that this compound demonstrates selectivity for certain inflammatory mediators over others, which is a desirable trait for developing targeted therapies. Additionally, its ability to cross the blood-brain barrier has been assessed, suggesting potential applications in treating neurological disorders.

In conclusion, 4-Methyl-*pyrroli-din*-*pyrroli-din*-1-yloxyldine pyridine (CAS No. 1352515*69*5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Further research is warranted to fully elucidate its mechanism of action and explore its therapeutic potential in various disease models. The continued development of this compound could lead to novel treatments for conditions such as inflammation-related diseases and neurological disorders.